Cas no 2172066-06-5 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid
• CAS No: 2172066-06-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5978864
• PubChem ID: 165580812
• Update Time: 2025-10-23

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid
• 2171430-98-9
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid
• EN300-1531623
• EN300-1531138
• (1r,3r)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid
• 2171323-01-4
• EN300-1531779
• 2172066-06-5
• (1s,3s)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-16(10-11-24(29)28-18-12-17(13-18)25(30)31)14-27-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： YNKOBEIOGGSZMU-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(CCC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2172066-06-5)

The compound 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid, identified by the CAS registry number 2172066-06-5, is a complex organic molecule with significant potential in various chemical and biochemical applications. This compound is notable for its intricate structure, which includes a cyclobutane ring, a carboxylic acid group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely recognized in peptide synthesis for its stability and ease of removal under specific conditions, making this compound a valuable tool in the field of organic synthesis.

Recent advancements in chemical synthesis have highlighted the importance of such molecules in constructing bioactive compounds and materials with tailored properties. The presence of the cyclobutane ring introduces unique strain and reactivity, which can be exploited in designing novel chemical reactions or drug candidates. Additionally, the methyl group at the 4-position of the pentanamide chain adds further complexity to the molecule's structure, potentially influencing its solubility, stability, and interaction with biological systems.

Research into compounds like CAS No. 2172066-06-5 has been driven by their potential applications in drug discovery, material science, and catalysis. For instance, the Fmoc group has been extensively studied for its role in peptide synthesis, where it serves as a temporary protective group during multi-step synthesis processes. The integration of this group into larger molecular frameworks has enabled chemists to synthesize complex peptides with high precision and efficiency.

The cyclobutane moiety in this compound is another area of active research. Cyclobutane rings are known for their strained geometry, which can lead to unique reactivity patterns and make them valuable in designing molecules with specific physical or chemical properties. Recent studies have explored the use of cyclobutane-containing compounds in developing new classes of antibiotics, anticancer agents, and materials with enhanced mechanical properties.

The synthesis of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. The use of advanced synthetic techniques, such as catalytic asymmetric synthesis and click chemistry, has significantly improved the efficiency of producing such complex molecules.

In terms of applications, this compound holds promise in several areas. Its role as an intermediate in peptide synthesis could facilitate the development of new therapeutic agents with improved pharmacokinetic profiles. Additionally, its structural features make it a candidate for use in designing materials with specific optical or electronic properties.

As research continues to uncover new insights into the properties and applications of CAS No. 2172066-06-5, its significance in the chemical sciences is expected to grow further. The integration of cutting-edge synthetic methodologies and computational modeling tools will undoubtedly play a pivotal role in unlocking its full potential across diverse fields.